Cas no 1353985-57-5 (2-Bromo-6-(3-(bromomethyl)piperidin-1-yl)pyridine)

• Product Name: 2-Bromo-6-(3-(bromomethyl)piperidin-1-yl)pyridine
• CAS No: 1353985-57-5
• MF: C₁₁H₁₄Br₂N₂
• MW: 334.05026102066
• MDL: MFCD21098893
• CID: 2091541
• PubChem ID: 66570165
• Update Time: 2025-06-09

2-Bromo-6-(3-(bromomethyl)piperidin-1-yl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-6-(3-(bromomethyl)piperidin-1-yl)pyridine
• 6'-Bromo-3-bromomethyl-3,4,5,6-tetrahydro-2H-[1,2']bipyridinyl
• 1353985-57-5
• 2-bromo-6-[3-(bromomethyl)piperidin-1-yl]pyridine
• AKOS024462951

• MDL： MFCD21098893
• Inchi： 1S/C11H14Br2N2/c12-7-9-3-2-6-15(8-9)11-5-1-4-10(13)14-11/h1,4-5,9H,2-3,6-8H2
• InChI Key： WQGVRSFFTWZNBZ-UHFFFAOYSA-N
• SMILES： BrCC1CN(C2C=CC=C(N=2)Br)CCC1

Computed Properties

• Exact Mass: 333.95032g/mol
• Monoisotopic Mass: 331.95237g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 16.1Ų

Additional information on 2-Bromo-6-(3-(bromomethyl)piperidin-1-yl)pyridine

Introduction to 2-Bromo-6-(3-(bromomethyl)piperidin-1-yl)pyridine (CAS No. 1353985-57-5)

2-Bromo-6-(3-(bromomethyl)piperidin-1-yl)pyridine (CAS No. 1353985-57-5) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a brominated pyridine ring and a bromomethyl-substituted piperidine moiety. These features contribute to its potential applications in the development of novel therapeutic agents and as a valuable intermediate in synthetic chemistry.

The chemical structure of 2-Bromo-6-(3-(bromomethyl)piperidin-1-yl)pyridine is defined by its molecular formula, C₁₂H₁₆Br₂N, and its molecular weight of 314.07 g/mol. The presence of multiple bromine atoms and the nitrogen-containing piperidine ring imparts specific chemical properties that make it an attractive candidate for various synthetic transformations and biological studies.

In recent years, the interest in 2-Bromo-6-(3-(bromomethyl)piperidin-1-yl)pyridine has been driven by its potential as a building block for the synthesis of bioactive molecules. The bromomethyl group on the piperidine ring can serve as a reactive site for further functionalization, enabling the introduction of diverse substituents that can modulate the biological activity of the resulting compounds. This flexibility in chemical modification is particularly valuable in drug discovery, where fine-tuning the properties of lead compounds is crucial for optimizing their therapeutic efficacy and safety profiles.

The synthetic accessibility of 2-Bromo-6-(3-(bromomethyl)piperidin-1-yl)pyridine has also been a subject of extensive research. Various synthetic routes have been developed to efficiently produce this compound, often involving multistep processes that include bromination reactions, coupling reactions, and functional group manipulations. These synthetic strategies not only ensure high yields but also provide opportunities for structural diversification, which is essential for exploring a wide range of biological activities.

In the context of medicinal chemistry, 2-Bromo-6-(3-(bromomethyl)piperidin-1-yl)pyridine has shown promise as a scaffold for the development of new drugs targeting various diseases. For instance, studies have demonstrated its potential as a precursor for compounds with anti-inflammatory, anti-cancer, and neuroprotective properties. The ability to introduce different functional groups at specific positions on the molecule allows researchers to tailor its pharmacological profile to meet specific therapeutic needs.

The biological evaluation of derivatives derived from 2-Bromo-6-(3-(bromomethyl)piperidin-1-yl)pyridine has revealed several interesting findings. For example, some derivatives have exhibited potent inhibitory activity against key enzymes involved in inflammatory pathways, making them potential candidates for treating inflammatory disorders such as rheumatoid arthritis and asthma. Additionally, certain derivatives have shown selective cytotoxicity against cancer cells, suggesting their potential as anti-cancer agents.

Beyond its direct applications in drug discovery, 2-Bromo-6-(3-(bromomethyl)piperidin-1-yl)pyridine has also found utility as a tool compound in chemical biology research. Its unique structural features enable it to serve as a probe for studying protein-protein interactions and other cellular processes. By conjugating this compound with fluorescent or biotin tags, researchers can track its cellular localization and interactions with target proteins, providing valuable insights into disease mechanisms and potential therapeutic targets.

The environmental and safety aspects of 2-Bromo-6-(3-(bromomethyl)piperidin-1-yl)pyridine are also important considerations in its use and handling. While it is not classified as a hazardous material or controlled substance, appropriate safety measures should be followed during synthesis and handling to ensure the well-being of laboratory personnel and the environment. This includes proper ventilation, personal protective equipment (PPE), and adherence to good laboratory practices (GLP).

In conclusion, 2-Bromo-6-(3-(bromomethyl)piperidin-1-yl)pyridine (CAS No. 1353985-57-5) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and synthetic versatility make it an attractive candidate for the development of novel therapeutic agents and as a valuable tool in chemical biology studies. As research in this area continues to advance, it is likely that new applications and insights will emerge, further highlighting the importance of this compound in modern scientific endeavors.